Cas no 2171273-43-9 ((2R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpyrrolidine-2-carboxylic acid)

• Product Name: (2R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpyrrolidine-2-carboxylic acid
• CAS No: 2171273-43-9
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 6167651
• PubChem ID: 93071904
• Update Time: 2025-07-25

(2R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpyrrolidine-2-carboxylic acid
• (2R,5R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-phenylpyrrolidine-2-carboxylic acid
• 2171273-43-9
• EN300-1556289
• (2R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-phenylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C26H23NO4/c28-25(29)24-15-14-23(17-8-2-1-3-9-17)27(24)26(30)31-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-24H,14-16H2,(H,28,29)/t23-,24-/m1/s1
• InChI Key： JEEBFSSXASHKSF-DNQXCXABSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1[C@@H](C(=O)O)CC[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 413.16270821g/mol
• Monoisotopic Mass: 413.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpyrrolidine-2-carboxylic acid

Compound Introduction: (2R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpyrrolidine-2-carboxylic acid (CAS No. 2171273-43-9)

The compound (2R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpyrrolidine-2-carboxylic acid, identified by its CAS number 2171273-43-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemistry and structural motifs, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of a fluoren-9-yl moiety and a phenyl substituent in the pyrrolidine core suggests unique electronic and steric properties that may contribute to its biological activity.

In recent years, the development of novel scaffolds with enhanced binding affinity and selectivity has been a cornerstone of medicinal chemistry research. The stereochemistry at the (2R,5R) positions in this compound is particularly noteworthy, as it may play a crucial role in modulating interactions with biological targets. This precise three-dimensional arrangement is often exploited to optimize pharmacokinetic profiles and reduce off-target effects, making such compounds highly valuable for therapeutic intervention.

Recent studies have highlighted the importance of fluorene derivatives in medicinal chemistry due to their favorable physicochemical properties, including high lipophilicity and photostability. The incorporation of a fluoren-9-ylmethoxycarbonyl group into the pyrrolidine framework of this compound not only enhances its structural complexity but also introduces potential for further derivatization. Such modifications can be tailored to fine-tune biological activity, making this compound a versatile tool for synthetic chemists.

The phenyl substituent at the 5-position of the pyrrolidine ring adds another layer of functionality, enabling interactions with aromatic binding pockets in proteins. This feature is particularly relevant in the context of enzyme inhibition and receptor binding studies. The combination of these structural elements suggests that this compound may exhibit dual targeting capabilities, interacting with multiple biological pathways simultaneously.

Advances in computational chemistry have enabled more efficient screening of such compounds for potential therapeutic applications. Molecular docking studies have shown that derivatives of this scaffold may interact with enzymes and receptors involved in various disease pathways, including cancer and inflammatory disorders. The precise arrangement of atoms in this molecule allows for optimized binding interactions, which could lead to the development of novel therapeutics.

One particularly intriguing aspect of this compound is its potential as a precursor for more complex drug candidates. The presence of a carboxylic acid group at the 2-position provides a handle for further functionalization, allowing chemists to explore diverse chemical space. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are essential for success.

The synthesis of this compound involves multi-step organic transformations, showcasing the ingenuity of modern synthetic strategies. Key steps include stereoselective carbon-carbon bond formation and protective group strategies to ensure regioselectivity. These synthetic methodologies are critical for producing high-purity compounds suitable for biological evaluation.

In conclusion, (2R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpyrrolidine-2-carboxylic acid (CAS No. 2171273-43-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it an attractive scaffold for developing novel therapeutics. As computational methods continue to advance, the potential applications of such compounds are likely to expand, offering new avenues for treating complex diseases.